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Compound of Interest

Compound Name: JAK3 covalent inhibitor-1

Cat. No.: B10796862 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of potent chemical compounds like JAK3 covalent inhibitor-1 are paramount to

ensuring laboratory safety and environmental protection. This guide provides a comprehensive,

step-by-step framework for the proper disposal of this selective Janus kinase 3 (JAK3) inhibitor,

grounded in established safety protocols for hazardous chemical waste.

Chemical and Physical Properties
A summary of the key identifiers and physicochemical properties of JAK3 covalent inhibitor-1
is provided below. This information is crucial for accurate labeling and documentation when

preparing the compound for disposal.
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Property Value Source

Molecular Formula C₂₂H₁₇FN₆O₂S [1]

Molecular Weight 448.5 g/mol [1]

IUPAC Name

N-[(1R,3S)-3-(cyanoamino)-5-

(7H-pyrrolo[2,3-d]pyrimidin-4-

yl)-2,3-dihydro-1H-inden-1-

yl]-3-

fluorobenzenesulfonamide

[1]

CAS Number 2300106-50-5

Biological Activity

Potent and selective covalent

inhibitor of JAK3 with an IC₅₀

of 11 nM.[2]

Known Hazards

The toxicological properties

have not been thoroughly

investigated.[3] May be

harmful if inhaled, swallowed,

or absorbed through the skin.

May cause eye and skin

irritation.[3]

Disposal Workflow
The following diagram outlines the decision-making process and procedural steps for the safe

disposal of JAK3 covalent inhibitor-1.
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Preparation Phase

Containment Phase

Labeling & Documentation

Final Disposal

Start: Unused or Expired
JAK3 Covalent Inhibitor-1

Wear Appropriate PPE
(Gloves, Lab Coat, Goggles)

Classify as Hazardous
Chemical Waste

Solid Waste
(e.g., powder)

Liquid Waste
(e.g., in solvent)

Contaminated Materials
(e.g., tips, tubes, vials)

Seal in a primary, leak-proof,
and chemically compatible container.

Collect in a designated, sealed,
and labeled hazardous waste container.

Place in a designated, sealed,
hazardous waste bag or container.

Label Container Clearly:
'Hazardous Waste - JAK3 Covalent Inhibitor-1'

Include chemical formula and quantity.

Maintain a waste log detailing
the contents and accumulation start date.

Store waste in a designated,
secure, and well-ventilated area.

Arrange for disposal through your
institution's Environmental Health &

Safety (EHS) department.

End: Professional Disposal

Click to download full resolution via product page

Disposal workflow for JAK3 covalent inhibitor-1.
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Detailed Experimental Protocol for Disposal
As JAK3 covalent inhibitor-1 is a potent, biologically active compound, it must be treated as

hazardous chemical waste. The following protocol provides step-by-step guidance for its proper

disposal.

Objective: To safely collect, contain, and dispose of JAK3 covalent inhibitor-1 and associated

contaminated materials in accordance with general laboratory safety and hazardous waste

regulations.

Materials:

Personal Protective Equipment (PPE): Safety goggles, nitrile gloves, lab coat.

Primary hazardous waste container (sealable, leak-proof, chemically compatible).

Secondary containment (e.g., a larger plastic tub or bin).

Hazardous waste labels.

Waste logbook.

Designated hazardous waste accumulation area.

Methodology:

Step 1: Risk Assessment and Preparation 1.1. Review your institution's specific chemical

hygiene plan and hazardous waste disposal guidelines. 1.2. Given that the toxicological

properties of this compound are not fully known, treat it with a high degree of caution.[3] 1.3.

Don appropriate PPE before handling the inhibitor or any contaminated materials.

Step 2: Segregation of Waste 2.1. Do not mix JAK3 covalent inhibitor-1 waste with non-

hazardous or general laboratory trash. 2.2. Segregate the waste into three categories:

Pure Compound (Solid): Unused or expired solid JAK3 covalent inhibitor-1.
Solutions (Liquid): Solutions containing dissolved JAK3 covalent inhibitor-1 (e.g., in
DMSO).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b10796862?utm_src=pdf-body
https://www.benchchem.com/product/b10796862?utm_src=pdf-body
https://www.stemcell.com/media/files/msds/DX21616-SDS_1_0_0.pdf
https://www.benchchem.com/product/b10796862?utm_src=pdf-body
https://www.benchchem.com/product/b10796862?utm_src=pdf-body
https://www.benchchem.com/product/b10796862?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10796862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contaminated Labware (Solid): Items such as pipette tips, tubes, vials, and gloves that have
come into direct contact with the compound.

Step 3: Containment and Labeling 3.1. For Pure Compound and Contaminated Labware:

Place the material in a primary, sealable, and clearly labeled container. Ensure the container
is appropriate for solid waste.
The label must clearly state "Hazardous Waste" and include the full chemical name: "JAK3
covalent inhibitor-1". 3.2. For Liquid Solutions:
Collect all liquid waste containing the inhibitor in a designated, leak-proof, and shatter-
resistant container with a screw cap.
The container must be clearly labeled with "Hazardous Waste," the chemical name "JAK3
covalent inhibitor-1," and the solvent used (e.g., "in DMSO"). 3.3. All waste containers
should be kept closed except when adding waste.

Step 4: Storage and Documentation 4.1. Store the sealed waste containers in a designated

and secure hazardous waste accumulation area. This area should be well-ventilated and away

from general laboratory traffic. 4.2. Use secondary containment to prevent spills. 4.3. Maintain

a detailed log for each waste container, recording the contents, concentration (if applicable),

and the date the waste was first added.

Step 5: Final Disposal 5.1. Never dispose of JAK3 covalent inhibitor-1 down the drain or in

the regular trash.[4] 5.2. Contact your institution's Environmental Health & Safety (EHS)

department or equivalent office to arrange for the pickup and disposal of the hazardous waste.

5.3. Follow their specific procedures for waste handover. Chemical waste generators are

responsible for ensuring the waste is correctly classified and handled according to local,

regional, and national regulations.[5]

By adhering to these procedures, researchers can ensure the safe and compliant disposal of

JAK3 covalent inhibitor-1, protecting both laboratory personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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